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Compound of Interest

Compound Name: Phenethyl acetate-d5

Cat. No.: B12374764 Get Quote

Technical Guide: Phenethyl Acetate-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phenethyl acetate-d5, a

deuterated analog of phenethyl acetate. This document is intended to serve as a valuable

resource for researchers and scientists utilizing this compound in their analytical and metabolic

studies.

Introduction
Phenethyl acetate-d5 is a stable isotope-labeled version of phenethyl acetate, a volatile flavor

compound found in various natural products like cocoa beans, cheese, and a variety of fruits

and alcoholic beverages. Due to its distinct mass, Phenethyl acetate-d5 is an ideal internal

standard for quantitative analysis of phenethyl acetate by mass spectrometry (MS). The five

deuterium atoms on the phenyl ring provide a clear mass shift, allowing for accurate

differentiation from the unlabeled analyte.

Physicochemical Properties
Below is a summary of the general physicochemical properties of Phenethyl acetate. The

deuterated form is expected to have very similar properties.
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Property Value

Appearance Colorless liquid

Molecular Formula C₁₀H₇D₅O₂

Molecular Weight 169.25 g/mol

Boiling Point 238-239 °C (for non-deuterated)

Density ~1.03 g/mL at 25 °C (for non-deuterated)

Refractive Index ~1.498 at 20°C (for non-deuterated)

Solubility
Soluble in oils and propylene glycol; insoluble in

water.

Certificate of Analysis (Representative)
While a specific Certificate of Analysis for a particular batch is not provided here, the following

table represents typical quality control specifications for Phenethyl acetate-d5.

Test Specification Method

Chemical Purity (GC) ≥98.0% Gas Chromatography (GC)

Isotopic Purity ≥98% (d5) Mass Spectrometry (MS)

Identity (¹H NMR) Conforms to structure
Nuclear Magnetic Resonance

(NMR)

Residual Solvents
Meets USP <467>

requirements
Headspace GC-MS

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To confirm the chemical structure and assess the degree of deuteration.

Methodology:
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Instrument: 400 MHz (or higher) NMR spectrometer.

Solvent: Chloroform-d (CDCl₃) or other suitable deuterated solvent.

Sample Preparation: Dissolve approximately 5-10 mg of Phenethyl acetate-d5 in 0.5-0.7 mL

of the deuterated solvent.

¹H NMR Analysis: The proton NMR spectrum is expected to show signals corresponding to

the non-deuterated positions (the ethyl and acetyl groups). The absence or significant

reduction of signals in the aromatic region (typically ~7.2-7.3 ppm) confirms deuteration on

the phenyl ring.

²H NMR Analysis: Deuterium NMR can be used to directly observe the deuterium signals

and confirm their positions on the phenyl ring.

Mass Spectrometry (MS)
Purpose: To determine the molecular weight, confirm isotopic purity, and for quantification when

used as an internal standard.

Methodology:

Instrument: A gas chromatograph coupled to a mass spectrometer (GC-MS) or a liquid

chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

Ionization: Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for LC-MS/MS.

Analysis:

Full Scan MS: To confirm the molecular ion peak corresponding to the deuterated

compound (m/z 169 for the [M]⁺ ion in EI or [M+H]⁺ in ESI).

Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM): For quantitative

analysis, specific ions for both Phenethyl acetate-d5 (internal standard) and the non-

deuterated phenethyl acetate (analyte) are monitored. This allows for accurate

quantification even in complex matrices.
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Synthesis Pathway
The synthesis of Phenethyl acetate-d5 typically follows the same reaction pathway as its non-

deuterated counterpart, starting from a deuterated precursor. A common method is the

esterification of phenethyl-d5 alcohol with acetic anhydride or acetyl chloride.

General Synthesis of Phenethyl Acetate

Phenethyl-d5 Alcohol

Esterification

Acetic Anhydride

Phenethyl acetate-d5 Acetic Acid (byproduct)

Click to download full resolution via product page

Caption: Synthesis of Phenethyl acetate-d5 via esterification.

Experimental Workflow: Use as an Internal Standard
Phenethyl acetate-d5 is primarily used as an internal standard in quantitative mass

spectrometry-based assays to correct for variations during sample preparation and analysis.
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Workflow for Quantification using Phenethyl Acetate-d5

Sample Preparation

Analysis

Quantification

Biological Sample
(containing Phenethyl Acetate)

Spike with known amount of
Phenethyl Acetate-d5 (Internal Standard)

Extraction

LC-MS/MS Analysis

Data Acquisition
(MRM of Analyte and IS)

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Determine Concentration from
Calibration Curve
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Caption: Quantitative analysis workflow using an internal standard.
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To cite this document: BenchChem. [Phenethyl acetate-d5 certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374764#phenethyl-acetate-d5-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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